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Mechanism of Action and Primary Targets

4SC-203 is a small molecule multi-kinase inhibitor that exhibits antineoplastic activity by targeting key receptors involved in cancer

cell proliferation and angiogenesis [1] [2] [3]. The table below summarizes its primary protein targets.

Target Action Biological Role

FLT3 (FMS-like tyrosine kinase 3) [1]

[2] [4]

Modulator/Inhibitor

[1]

Regulates survival and proliferation of hematopoietic cells;

mutations are common in Acute Myeloid Leukemia (AML) [1].

FLT3 Mutants [2] [4] Inhibitor [2] Constitutively active mutants drive oncogenic signaling; inhibition

is crucial in AML [2].

VEGFRs (Vascular Endothelial

Growth Factor Receptors) [2] [3]

Inhibitor [2] Key regulators of angiogenesis; inhibition disrupts tumor blood

supply [2].

Axl, Alk, Fak, Trk receptors [4] Inhibitor [4] Additional kinases implicated in tumor growth and survival

pathways [4].

Chemical and Physical Profile

The following table outlines the key identifiers and properties of 4SC-203 for experimental use.

Property Description

Chemical
Formula

C({33})H({38})N({8})O({4})S [1] [2] [4]

Molecular
Weight

642.77 g/mol [1] [2] [4]
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Property Description

CAS
Number

895533-09-2 [1] [2] [4]

IUPAC
Name

1-(2-methoxy-5-methylphenyl)-3-[6-({6-methoxy-7-[3-(4-methylpiperazin-1-yl)propoxy]quinazolin-4-yl}amino)-1,3-
benzothiazol-2-yl]urea [1]

SMILES COC1=CC=C(C)C=C1NC(=O)NC1=NC2=CC=C(NC3=NC=NC4=CC(OCCCN5CCN(C)CC5)=C(OC)C=C34)C=C2S1
[1]

Solubility
(DMSO)

100 mg/mL (155.57 mM) [3] to 125 mg/mL [2]

Signaling Pathway Diagram

The diagram below illustrates the primary signaling pathway through which 4SC-203 exerts its effects, based on its known kinase

targets.
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Diagram 1: 4SC-203 inhibits key oncogenic kinases to block tumor growth and angiogenesis.

Application Considerations

Clinical Context: 4SC-203 has been investigated in a Phase I clinical trial for the treatment of Acute Myeloid Leukemia (AML),

where it was shown to be well-tolerated [1] [3].
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In Vivo Evidence: Preclinical studies have demonstrated significant antitumor activity for 4SC-203 in models relevant to AML

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of

this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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